Cas no 804555-02-0 (3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one)

• Product name: 3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one
• CAS No: 804555-02-0
• MF: C₁₀H₉BrN₂O₃
• MW: 285.094061613083
• CID: 4659351

3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (RS)-3-Bromo-1-(3-nitro-phenyl)-pyrrolidin-2-one
• 3-Bromo-1-(3-nitrophenyl)pyrrolidin-2-one
• 3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one

• Inchi： 1S/C10H9BrN2O3/c11-9-4-5-12(10(9)14)7-2-1-3-8(6-7)13(15)16/h1-3,6,9H,4-5H2
• InChI Key： OBBVAEDSNFSZGW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC([N+]([O-])=O)=C2)CCC(Br)C1=O

Additional information on 3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one

Professional Introduction to 3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one (CAS No. 804555-02-0)

3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 804555-02-0, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a pyrrolidinone core substituted with a bromine atom at the third position and a nitrophenyl group at the first position, which contributes to its distinct reactivity and utility in synthetic chemistry.

The synthesis and characterization of 3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one have been extensively studied in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity, which are crucial for pharmaceutical applications. The presence of both bromine and nitro groups in the molecule allows for further functionalization, making it a versatile intermediate in drug discovery. Recent advancements in catalytic methods have enabled more efficient transformations, reducing the need for harsh conditions and improving overall sustainability.

In the context of medicinal chemistry, 3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one has been explored as a precursor for various bioactive molecules. Its structural features make it a valuable building block for designing compounds with potential pharmacological effects. For instance, modifications at the bromine and nitro positions can lead to derivatives with enhanced binding affinity to biological targets. This has prompted investigations into its role in developing treatments for neurological disorders, inflammation, and other diseases.

Recent studies have highlighted the importance of understanding the electronic properties of 3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one in drug design. The nitro group, in particular, plays a crucial role in modulating the reactivity and electronic distribution of the molecule. Computational studies have shown that the nitro group can influence the conformational flexibility and binding interactions of derived compounds. This knowledge is essential for rational drug design, ensuring that new therapeutic agents exhibit optimal efficacy and minimal side effects.

The pharmaceutical industry has shown interest in 3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one due to its potential as an intermediate in the synthesis of small-molecule drugs. Its structural motif is reminiscent of several known bioactive compounds, suggesting that derivatives of this compound may possess similar pharmacological properties. Researchers are currently exploring its use in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The bromine atom provides a handle for further chemical modifications, allowing for the creation of libraries of compounds for high-throughput screening.

The safety and handling of 3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one are also important considerations in industrial and academic settings. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken during synthesis and handling to ensure worker safety. Recent guidelines emphasize the importance of using inert atmospheres and appropriate personal protective equipment when working with this compound. Additionally, waste disposal must be conducted in accordance with environmental regulations to minimize ecological impact.

The future prospects of 3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one in pharmaceutical research are promising. As synthetic methodologies continue to evolve, new opportunities for functionalizing this compound will emerge. Advances in green chemistry principles may also lead to more sustainable synthetic routes, reducing the environmental footprint of drug development processes. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications.

In summary, 3-bromo-1-(3-nitrophenyl)pyrrolidin-2-one, with its CAS number 804555-02-0, represents a significant compound in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for drug discovery, with potential applications in treating various diseases. Ongoing research continues to uncover new synthetic strategies and pharmacological insights, further solidifying its importance in medicinal chemistry.